Cas no 910857-85-1 (1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 910857-85-1
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 3155212
• PubChem ID: 16767334
• Update Time: 2025-04-21

1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile
• 910857-85-1
• 1-(2-chloroethyl)-3-methyl-1{H}-pyrazole-4-carbonitrile
• AKOS005605150
• 1-(2-chloroethyl)-3-methylpyrazole-4-carbonitrile
• STK693403
• 1-(2-chloroethyl)-3-methyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C7H8ClN3/c1-6-7(4-9)5-11(10-6)3-2-8/h5H,2-3H2,1H3
• InChI Key： PWAIQXYUQYURHO-UHFFFAOYSA-N
• SMILES： ClCCN1C=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 169.0406750Da
• Monoisotopic Mass: 169.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų